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Compound of Interest

Compound Name: Behenyl stearate

Cat. No.: B1584874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Docosyl stearate (also known as behenyl stearate) is a saturated wax ester formed from the

esterification of stearic acid and docosanol (behenyl alcohol). As a long-chain ester, its physical

properties are primarily dictated by the significant van der Waals forces between its long

hydrocarbon chains. This guide provides an in-depth overview of the core physical

characteristics of docosyl stearate, detailed experimental methodologies for their determination,

and logical diagrams to illustrate its synthesis and property analysis.

Core Physical and Chemical Properties
Docosyl stearate is a waxy solid at room temperature, a characteristic stemming from its high

molecular weight and long, saturated fatty acid and alcohol chains.[1] This physical state

makes it a valuable ingredient in cosmetic and pharmaceutical formulations as a thickening

agent, emollient, and structurant.[2]

Quantitative Physical Data
The following table summarizes the key quantitative physical and chemical properties of

docosyl stearate.
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Property Value Source(s)

IUPAC Name Docosyl octadecanoate [1]

Synonyms
Behenyl stearate, Stearic acid

behenyl ester
[1][3]

CAS Number 22413-03-2 [1][3]

Molecular Formula C₄₀H₈₀O₂ [1][3]

Molecular Weight 593.06 g/mol [3][4]

Appearance
White to off-white solid,

powder, or lump
[1]

Melting Point

No definitive experimental

value found in the searched

literature. A calculated value

(Tfus) is 89.83 °C (362.98 K)

by the Joback Method.

Boiling Point 589.1 °C at 760 mmHg [4]

Density 0.984 g/cm³ at 20 °C [4]

Flash Point 322.8 °C [4]

Vapor Pressure 7.42 x 10⁻¹⁴ mmHg at 25 °C [4]

Refractive Index 1.458 [4]

Water Solubility

Insoluble (predicted). A

calculated log₁₀WS (in mol/l) is

-15.43.

Organic Solvent Solubility
Expected to be soluble in non-

polar organic solvents.

Note on Melting Point: While a specific experimental melting point for pure docosyl stearate

was not found in the compiled search results, related long-chain esters and waxes have distinct

melting ranges. For instance, commercial products containing behenyl alcohol and other
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stearates exhibit melting points in the 55-70°C range.[5][6] The precursor, stearic acid, has a

melting point of approximately 69.3 °C.

Experimental Protocols
The determination of the physical properties of a waxy solid like docosyl stearate requires

specific and standardized methodologies. Below are detailed protocols for key experiments.

Melting Point Determination (Cooling Curve Method -
ASTM D87)
Given its crystalline, waxy nature, the cooling curve method is a suitable standard for

determining the melting point of docosyl stearate. This method measures the temperature at

which the molten substance first shows a minimum rate of temperature change during cooling

due to the release of the latent heat of fusion.

Methodology:

Sample Preparation: A sample of docosyl stearate is melted slowly in a container to a

temperature at least 8°C above its expected melting point.

Apparatus Setup: A 51 mm column of the molten wax is placed in a standard test tube. A

calibrated ASTM melting point thermometer is inserted through a cork into the test tube,

ensuring the thermometer bulb is 10 mm from the bottom.

Cooling Assembly: The test tube assembly is placed into an air bath, which is then

surrounded by a water bath maintained at a constant temperature between 16°C and 28°C.

Data Collection: As the molten wax cools, temperature readings are taken and recorded

every 15 seconds to the nearest 0.05°C.

Analysis: The temperature readings are plotted against time. As the wax begins to solidify,

the rate of cooling slows, creating a plateau in the cooling curve. The temperature at this

plateau is the melting point. The average of the first five consecutive readings within this

plateau that agree within 0.1°C is reported as the final melting point.

Solubility Determination
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The solubility of docosyl stearate can be determined qualitatively and quantitatively in various

solvents. As a non-polar molecule, it is expected to be insoluble in polar solvents like water but

soluble in non-polar organic solvents.

Methodology:

Solvent Selection: A range of solvents with varying polarities should be selected (e.g., water,

ethanol, acetone, ethyl acetate, hexane).

Qualitative Assessment:

To a test tube, add approximately 25 mg of docosyl stearate.

Add 0.75 mL of the selected solvent in small portions, shaking vigorously after each

addition.

Observe if the solid dissolves completely. Record the substance as "soluble," "partially

soluble," or "insoluble."

Quantitative Assessment (Gravimetric Method):

Prepare a saturated solution of docosyl stearate in a chosen organic solvent at a specific

temperature (e.g., 25°C) by adding an excess of the solid to the solvent and stirring until

equilibrium is reached.

Carefully transfer a known volume or mass of the clear, supernatant liquid to a pre-

weighed container.

Evaporate the solvent completely under controlled conditions (e.g., in a fume hood or

using a rotary evaporator).

Weigh the container with the remaining solid residue.

The solubility can then be calculated and expressed in units such as g/100 mL or mol/L.

Logical and Workflow Visualizations
Synthesis of Docosyl Stearate
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Docosyl stearate is typically synthesized via a Fischer esterification reaction. This process

involves the reaction of stearic acid (a carboxylic acid) with docosanol (an alcohol) in the

presence of an acid catalyst.
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Caption: Synthesis of Docosyl Stearate via Fischer Esterification.

Experimental Workflow for Melting Point Determination
The workflow for determining the melting point using the ASTM D87 standard follows a precise

sequence of steps to ensure accuracy and reproducibility.
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Caption: Workflow for ASTM D87 Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Behenyl stearate | C40H80O2 | CID 625175 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Behenyl stearate | 22413-03-2 | Benchchem [benchchem.com]

3. larodan.com [larodan.com]

4. chembk.com [chembk.com]

5. makingcosmetics.com [makingcosmetics.com]

6. ulprospector.com [ulprospector.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Docosyl
Stearate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584874#physical-properties-of-docosyl-stearate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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